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Compound of Interest

Compound Name: Ethyl behenate

Cat. No.: B153467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of Ethyl behenate (CAS No. 5908-87-2). Adherence to these procedures is

critical for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Safety Data
Ethyl behenate is a fatty acid ester that is a white, waxy solid at room temperature.[1] While it

is not classified as a hazardous substance under GHS (Globally Harmonized System of

Classification and Labelling of Chemicals), proper handling is necessary to minimize risks.[2]

Physical and Chemical Properties:
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Property Value Source

Molecular Formula C₂₄H₄₈O₂ [3]

Molecular Weight 368.64 g/mol [4]

Melting Point 47-49 °C (117-120 °F) [4]

Boiling Point Not available [4]

Flash Point Not available [4]

Appearance White, waxy solid [1]

Solubility
Insoluble in water, soluble in

alcohols.

Toxicological Data:

Exposure Route Effect Source

Oral May be harmful if swallowed. [4]

Dermal
May cause skin irritation upon

prolonged contact.
[4]

Inhalation
May cause respiratory tract

irritation.
[4]

Eye Contact May cause eye irritation. [4]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Ethyl behenate to prevent direct contact and

ensure safety.
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PPE Category Item
Specifications and
Rationale

Hand Protection Nitrile or Neoprene Gloves

Recommended for handling

esters and oily or waxy

substances to provide a

sufficient barrier against skin

contact.[5][6]

Eye Protection
Safety Glasses with Side

Shields or Goggles

Essential to protect eyes from

dust particles of solid Ethyl

behenate or splashes of the

molten form.

Body Protection Laboratory Coat

Standard protection for

clothing and skin against

accidental spills.

Respiratory Protection

Not generally required under

normal handling conditions

with adequate ventilation.

A NIOSH-approved respirator

may be necessary if handling

large quantities in a poorly

ventilated area or if dust is

generated.[4]

Operational Plan: Step-by-Step Handling
Procedures
Preparation and Weighing (Solid Form):

Work Area: Conduct all handling in a well-ventilated area, preferably within a chemical fume

hood to minimize inhalation of any dust.

PPE: Don all required personal protective equipment as outlined in the table above.

Weighing: Use a weigh boat or appropriate container to handle the solid. Avoid creating dust.

If dust is generated, ensure proper respiratory protection is used.
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Heating: Heat Ethyl behenate in a suitable, properly labeled container using a controlled

heating source such as a water bath or heating mantle. Avoid open flames.

Temperature Control: Monitor the temperature to prevent overheating and potential

decomposition.

Transferring: Use appropriate tools (e.g., pre-warmed pipettes or glass rods) to transfer the

molten liquid. Be cautious of potential splashes.

Workflow for Handling Ethyl Behenate
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Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE:
- Nitrile/Neoprene Gloves

- Safety Glasses
- Lab Coat

Weigh Solid Ethyl Behenate
(Avoid Dust Generation)

Prepare Well-Ventilated
Work Area

Heat in Controlled Manner
(If Required)

Optional

Address Spills Immediately

If Spill Occurs

Transfer Molten Liquid
(Caution for Splashes)

If Spill Occurs

Dispose of Solid Waste
(Non-Hazardous Protocol)

Decontaminate and Dispose
of Empty Containers

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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